3-Propyloxetane-2,4-dione
3-Propyloxetane-2,4-dione
2, 7-Oxepanedione, also known as adipic anhydride, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. 2, 7-Oxepanedione exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 7-oxepanedione is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
2035-75-8
VCID:
VC0036781
InChI:
InChI=1S/C6H8O3/c7-5-3-1-2-4-6(8)9-5/h1-4H2
SMILES:
C1CCC(=O)OC(=O)C1
Molecular Formula:
C6H8O3
Molecular Weight:
128.13 g/mol
3-Propyloxetane-2,4-dione
CAS No.: 2035-75-8
Main Products
VCID: VC0036781
Molecular Formula: C6H8O3
Molecular Weight: 128.13 g/mol
| CAS No. | 2035-75-8 |
|---|---|
| Product Name | 3-Propyloxetane-2,4-dione |
| Molecular Formula | C6H8O3 |
| Molecular Weight | 128.13 g/mol |
| IUPAC Name | oxepane-2,7-dione |
| Standard InChI | InChI=1S/C6H8O3/c7-5-3-1-2-4-6(8)9-5/h1-4H2 |
| Standard InChIKey | JPSKCQCQZUGWNM-UHFFFAOYSA-N |
| SMILES | C1CCC(=O)OC(=O)C1 |
| Canonical SMILES | C1CCC(=O)OC(=O)C1 |
| Melting Point | 22°C |
| Physical Description | Solid |
| Description | 2, 7-Oxepanedione, also known as adipic anhydride, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. 2, 7-Oxepanedione exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2, 7-oxepanedione is primarily located in the cytoplasm. |
| Synonyms | ADIPIC ANHYDRIDE;2,7-oxepanedione;Hexahydrooxepin-2,7-dione;Oxepane-2,7-dione;Hexanedioic anhydride |
| PubChem Compound | 567658 |
| Last Modified | Nov 11 2021 |
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